Cas no 1386383-76-1 (1-(2-bromo-5-fluorophenyl)prop-2-en-1-one)

• Product Name: 1-(2-bromo-5-fluorophenyl)prop-2-en-1-one
• CAS No: 1386383-76-1
• MF: C₉H₆BrFO
• MW: 229.045745372772
• CID: 5967756
• PubChem ID: 114982456
• Update Time: 2025-05-26

1-(2-bromo-5-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-fluorophenyl)prop-2-en-1-one
• 1386383-76-1
• EN300-1896178

• Inchi： 1S/C9H6BrFO/c1-2-9(12)7-5-6(11)3-4-8(7)10/h2-5H,1H2
• InChI Key： SMLBNNINUZJIFT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C=C)=O)F

Computed Properties

• Exact Mass: 227.95861g/mol
• Monoisotopic Mass: 227.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(2-bromo-5-fluorophenyl)prop-2-en-1-one

Introduction to 1-(2-bromo-5-fluorophenyl)prop-2-en-1-one (CAS No. 1386383-76-1) in Modern Chemical Research

1-(2-bromo-5-fluorophenyl)prop-2-en-1-one, identified by the chemical identifier CAS No. 1386383-76-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This molecule, featuring a conjugated system with a bromo and fluoro substituent on a phenyl ring, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry. The structural motif of this compound allows for diverse functionalization, making it a valuable scaffold for developing novel bioactive molecules.

The bromo and fluoro substituents play pivotal roles in modulating the electronic properties and metabolic stability of the molecule. The presence of these halogens enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic frameworks. These reactions are widely employed in the synthesis of pharmaceuticals, where precise control over molecular architecture is crucial for achieving desired biological activities.

In recent years, 1-(2-bromo-5-fluorophenyl)prop-2-en-1-one has been explored in the development of small-molecule inhibitors targeting various biological pathways. Its structural features make it an attractive candidate for designing molecules that interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The fluoro group, in particular, is known to improve lipophilicity and metabolic stability, which are critical factors in drug design.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with diseases like cancer. Researchers have leveraged the reactivity of 1-(2-bromo-5-fluorophenyl)prop-2-en-1-one to develop inhibitors that selectively target specific kinases. For instance, derivatives of this compound have been shown to inhibit tyrosine kinases by binding to their active sites and disrupting normal signaling cascades.

The agrochemical sector has also benefited from the exploration of 1-(2-bromo-5-fluorophenyl)prop-2-en-1-one. Its structural properties make it a suitable precursor for synthesizing herbicides and pesticides that exhibit high efficacy while minimizing environmental impact. The bromo substituent facilitates further functionalization, allowing chemists to tailor the molecule for specific biological activities against pests and weeds.

Advances in computational chemistry have further enhanced the utility of 1-(2-bromo-5-fluorophenyl)prop-2-en-1-one. Molecular modeling studies have provided insights into its interactions with biological targets, enabling researchers to design more effective derivatives. These studies often involve predicting binding affinities, identifying key interaction points, and optimizing molecular properties for improved pharmacokinetics.

The synthesis of 1-(2-bromo-5-fluorophenyl)prop-2-en-1-one itself is a testament to the ingenuity of modern synthetic chemistry. Traditional methods often involve multi-step processes that can be cumbersome and yield poor results. However, recent innovations have streamlined these procedures, making it more accessible for industrial-scale production. Techniques such as palladium-catalyzed cross-coupling reactions have significantly improved yields and purity, reducing costs and environmental impact.

In conclusion, 1-(2-bromo-5-fluorophenyl)prop-2-en-1-one (CAS No. 1386383-76-1) represents a cornerstone in contemporary chemical research. Its unique structural features and reactivity make it indispensable in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of innovation.